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Compound of Interest

Compound Name: Fmoc-Ala-Cl

Cat. No.: B027222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Nα-(9-

Fluorenylmethoxycarbonyl)-L-alanyl chloride (Fmoc-Ala-Cl), a reactive amino acid derivative

commonly used in peptide synthesis. Due to the limited availability of a specific Safety Data

Sheet (SDS) for Fmoc-Ala-Cl, this document compiles information from the SDS of the closely

related and more hazardous reagent, 9-fluorenylmethyl chloroformate (Fmoc-Cl), as well as

from general best practices for handling acid chlorides and N-protected amino acids.

Chemical and Physical Properties
While specific experimental data for Fmoc-Ala-Cl is limited, the following table summarizes its

known properties and provides data for the related compound, Fmoc-Ala-OH, for reference.
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Property Fmoc-Ala-Cl
Fmoc-Ala-OH (for
reference)

CAS Number 103321-50-2[1] 35661-39-3[2]

Molecular Formula C₁₈H₁₆ClNO₃[1] C₁₈H₁₇NO₄

Molecular Weight 329.78 g/mol [1] 311.33 g/mol

Appearance Assumed to be a solid
White to light yellow crystalline

powder[3]

Melting Point Data not available 147-153 °C[3]

Boiling Point Data not available 451.38 °C (rough estimate)

Solubility Reacts with water Soluble in water[3]

Stability

Moisture-sensitive; stable

under recommended storage

conditions (cool, dry).

Chemically stable under

standard ambient conditions.

[2]

Hazard Identification and Safety Precautions
Fmoc-Ala-Cl, as an acid chloride, is a hazardous substance that requires careful handling to

prevent exposure and ensure laboratory safety. The primary hazards are associated with its

corrosivity and reactivity with water.

Primary Hazards:

Corrosive: Causes severe skin burns and eye damage.[4][5]

Lachrymator: Vapors can irritate the eyes, causing tearing.[4]

Reacts with Water: Reacts, potentially violently, with water and moisture to produce

hydrochloric acid (HCl) gas.[4]

Personal Protective Equipment (PPE): A comprehensive assessment of the specific laboratory

tasks should be conducted to determine the appropriate level of PPE.[6]
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).[6]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.[6]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended.

Gloves should be inspected

before use and changed

immediately upon

contamination.[6]

Body Protection Laboratory Coat

A standard flame-resistant lab

coat is required to protect skin

and clothing.[6][7]

Respiratory Protection Respirator/Dust Mask

Recommended when handling

the powder outside of a fume

hood to avoid inhalation of

dust particles. Work should be

conducted in a well-ventilated

area or a chemical fume hood.

[6][7]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Fmoc-Ala-Cl
and ensuring a safe working environment.

Handling:
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Always handle Fmoc-Ala-Cl inside a certified chemical fume hood.[8]

Avoid contact with skin, eyes, and clothing.[8]

Avoid inhalation of dust and vapors.[8]

Keep away from moisture, water, and incompatible materials such as alcohols and

amines.

Use non-sparking tools and ensure adequate ventilation.

Wash hands thoroughly after handling.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Store away from incompatible materials.

The recommended storage temperature for the related compound Fmoc-Ala-OH is 2-8°C.

A similar temperature range is advisable for Fmoc-Ala-Cl.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[8]

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, perform artificial resuscitation. Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill

Small Spill (<1 L): If trained, wear appropriate

PPE and cover the spill with an inert absorbent

material (e.g., vermiculite, sand). Scoop the

material into a suitable container for disposal.

Large Spill (>1 L): Evacuate the area and

contact your institution's emergency response

team.[7][8]

Experimental Protocols
The following section provides a general protocol for a peptide coupling reaction using Fmoc-
Ala-Cl, with an emphasis on safety procedures.

5.1. General Peptide Coupling Protocol
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This protocol outlines the steps for coupling Fmoc-Ala-Cl to a resin-bound amino acid in solid-

phase peptide synthesis (SPPS).

Resin Preparation:

Swell the resin (e.g., Wang or Rink Amide resin with a free amino group) in a suitable

solvent like N,N-dimethylformamide (DMF) in a reaction vessel.

Wash the resin thoroughly with DMF to remove any impurities.

Activation and Coupling of Fmoc-Ala-Cl:

All steps involving Fmoc-Ala-Cl must be performed in a fume hood.

Dissolve Fmoc-Ala-Cl in an anhydrous aprotic solvent (e.g., dichloromethane (DCM) or

tetrahydrofuran (THF)).

In a separate vessel containing the swelled resin, add a non-nucleophilic base (e.g.,

diisopropylethylamine - DIPEA) to neutralize the HCl that will be generated.

Slowly add the solution of Fmoc-Ala-Cl to the resin mixture at a controlled temperature

(often 0°C to room temperature).

Allow the reaction to proceed with gentle agitation. Monitor the reaction progress using a

suitable method (e.g., ninhydrin test to check for the presence of free amines).

Quenching and Washing:

Once the coupling is complete, quench any unreacted Fmoc-Ala-Cl by adding a small

amount of a nucleophilic scavenger, such as a primary or secondary amine (e.g., a small

amount of the deprotection solution like piperidine in DMF, or a dedicated quenching

solution). This should be done cautiously as the reaction can be exothermic.

Wash the resin extensively with DMF and DCM to remove excess reagents and

byproducts.

5.2. Disposal of Waste

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b027222?utm_src=pdf-body
https://www.benchchem.com/product/b027222?utm_src=pdf-body
https://www.benchchem.com/product/b027222?utm_src=pdf-body
https://www.benchchem.com/product/b027222?utm_src=pdf-body
https://www.benchchem.com/product/b027222?utm_src=pdf-body
https://www.benchchem.com/product/b027222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste generated from the handling and use of Fmoc-Ala-Cl should be treated as

hazardous chemical waste.[6]

Solid Waste: Collect unused Fmoc-Ala-Cl, contaminated weighing paper, and other solid

materials in a designated, sealed, and clearly labeled hazardous waste container.[6]

Liquid Waste: Collect all solutions containing Fmoc-Ala-Cl, solvents, and washing residues

in a separate, labeled, and sealed container for liquid chemical waste. Do not pour this waste

down the drain.[6]

Disposal: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

service, following all federal, state, and local regulations.[6]

Visualizations
Diagram 1: Safety and Handling Workflow for Fmoc-Ala-Cl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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